Corrosion Inhibition Efficiency on Copper: Dihexyl Disulfide vs. Dimethyl and Dipropyl Analogs
A 2025 study systematically compared the corrosion inhibition efficacy of three dialkyl disulfides on copper in 0.5 M sulfuric acid. The results demonstrated a clear structure-activity relationship, with inhibition efficiency increasing with alkyl chain length. Dihexyl disulfide (DHD) significantly outperformed its shorter-chain analogs, achieving a maximum inhibition efficiency of 92.4% at a concentration of 1 mM, compared to lower values for dimethyl disulfide (DTD) and dipropyl disulfide (DPD) [1].
| Evidence Dimension | Maximum Corrosion Inhibition Efficiency (η) on Copper |
|---|---|
| Target Compound Data | 92.4% |
| Comparator Or Baseline | Dimethyl disulfide (DTD) and dipropyl disulfide (DPD) – exact numerical values not reported, but study states inhibition ability follows the order DTD < DPD < DHD [1]. |
| Quantified Difference | Not explicitly quantified, but DHD was the most effective among the three disulfides tested [1]. |
| Conditions | 1 mM concentration in 0.5 M sulfuric acid; evaluation via electrochemical techniques and morphological characterization [1]. |
Why This Matters
Superior corrosion inhibition efficiency is critical for selecting the right disulfide for copper protection in acidic environments, ensuring longer component lifespan and reduced maintenance.
- [1] R. Ren et al., 'Study on corrosion inhibition properties of disulfide derivatives with different hydrophobicity in sulfuric acid,' Journal of Molecular Structure, vol. 1328, p. 141320, Apr. 2025. View Source
